Reactive red 36
Description
Reactive Red 36 (RR36) is a synthetic azo-based reactive dye widely used in textile industries for coloring cellulose fibers like cotton, viscose, and linen. Reactive dyes, including RR36, covalently bond to fibers through reactive groups (e.g., chlorotriazine, vinyl sulfone), ensuring high wash and light fastness. RR36 is characterized by its bright red hue, moderate solubility in water, and stability under alkaline dyeing conditions. Its molecular structure typically includes a chromophoric azo group (–N=N–) linked to a reactive anchor, enabling fixation to fabrics during the dyeing process.
Properties
CAS No. |
12226-13-0 |
|---|---|
Molecular Formula |
C2H16N6SSn2 |
Origin of Product |
United States |
Comparison with Similar Compounds
Data Tables
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